Cas no 96155-96-3 (4,5-Dimethyl-3-(propan-2-yl)-1,3-oxazole-2(3H)-thione)

• Product Name: 4,5-Dimethyl-3-(propan-2-yl)-1,3-oxazole-2(3H)-thione
• CAS No: 96155-96-3
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• CID: 2819661
• PubChem ID: 71331280
• Update Time: 2025-04-21

4,5-Dimethyl-3-(propan-2-yl)-1,3-oxazole-2(3H)-thione Chemical and Physical Properties

Names and Identifiers

• 96155-96-3
• 4,5-Dimethyl-3-(propan-2-yl)-1,3-oxazole-2(3H)-thione
• DTXSID10759875

• Inchi： 1S/C8H13NOS/c1-5(2)9-6(3)7(4)10-8(9)11/h5H,1-4H3
• InChI Key： WZGPJIWTQABUDJ-UHFFFAOYSA-N
• SMILES： S=C1N(C(C)=C(C)O1)C(C)C

Computed Properties

• Exact Mass: 171.07178521Da
• Monoisotopic Mass: 171.07178521Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.6Ų